1-(4-Bromophenyl)propane-2-sulfonyl chloride

• Molecular Formula: C9H10BrClO2S
• Molecular Weight: 297.60 g/mol
• IUPAC Name: 1-(4-bromophenyl)propane-2-sulfonyl chloride
• InChI: InChI=1S/C9H10BrClO2S/c1-7(14(11,12)13)6-8-2-4-9(10)5-3-8/h2-5,7H,6H2,1H3
• InChI Key: QPTNZNSXNLVKMV-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC=C(C=C1)Br)S(=O)(=O)Cl

Description

1-(4-Bromophenyl)propane-2-sulfonyl chloride is an organosulfur compound featuring a propane backbone with a sulfonyl chloride (-SO₂Cl) group at the second carbon and a 4-bromophenyl substituent at the first carbon. This structure renders it highly reactive, particularly in nucleophilic substitution reactions, making it a valuable intermediate in organic synthesis. The bromine atom on the phenyl ring provides a site for further functionalization (e.g., cross-coupling reactions), while the sulfonyl chloride group enables the formation of sulfonamides, sulfonate esters, and sulfones .

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-(4-Bromophenyl)propane-2-sulfonyl chloride can be synthesized through electrophilic aromatic substitution reactions. One common method involves the sulfonylation of 1-(4-bromophenyl)propane using chlorosulfonic acid. The reaction typically requires a catalyst, such as aluminum chloride (AlCl3), to facilitate the electrophilic substitution process .

Industrial Production Methods: In industrial settings, the production of 1-(4-Bromophenyl)propane-2-sulfonyl chloride may involve large-scale sulfonylation reactions using optimized conditions to ensure high yield and purity. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions: 1-(4-Bromophenyl)propane-2-sulfonyl chloride undergoes various chemical reactions, including:

Substitution Reactions: The sulfonyl chloride group can be substituted with nucleophiles, such as amines or alcohols, to form sulfonamide or sulfonate derivatives.

Oxidation and Reduction: The bromophenyl group can participate in oxidation and reduction reactions, leading to the formation of different functionalized derivatives.

Common Reagents and Conditions:

Substitution Reactions: Reagents such as primary or secondary amines, alcohols, and thiols can be used under mild to moderate conditions to achieve substitution.

Oxidation and Reduction: Oxidizing agents like potassium permanganate (KMnO4) or reducing agents like lithium aluminum hydride (LiAlH4) can be employed to modify the bromophenyl group.

Major Products Formed:

Sulfonamides: Formed by the reaction with amines.

Sulfonates: Formed by the reaction with alcohols or thiols.

Functionalized Derivatives: Resulting from oxidation or reduction of the bromophenyl group.

Scientific Research Applications

1-(4-Bromophenyl)propane-2-sulfonyl chloride has diverse applications in scientific research, including:

Chemistry: Used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biology: Employed in the modification of biomolecules for studying protein-ligand interactions and enzyme activity.

Medicine: Investigated for its potential use in drug development, particularly in the design of sulfonamide-based drugs.

Industry: Utilized in the production of specialty chemicals and materials with specific functional properties.

Mechanism of Action

The mechanism of action of 1-(4-Bromophenyl)propane-2-sulfonyl chloride involves its reactivity as a sulfonylating agent. The sulfonyl chloride group is highly electrophilic, allowing it to react with nucleophiles to form sulfonamide or sulfonate derivatives. The bromophenyl group can also participate in various reactions, contributing to the compound’s versatility .

Molecular Targets and Pathways:

Nucleophilic Substitution: The sulfonyl chloride group targets nucleophiles, leading to the formation of stable sulfonamide or sulfonate bonds.

Functional Group Modification: The bromophenyl group can undergo further functionalization, enabling the synthesis of diverse derivatives.

Comparison with Similar Compounds

Structural and Functional Group Variations

The reactivity and applications of sulfonyl chlorides depend on their core structure, substituents, and functional groups. Below is a comparative analysis with key analogs:

Table 1: Comparative Analysis of Sulfonyl Chlorides and Related Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Functional Groups	Reactivity/Applications
1-(4-Bromophenyl)propane-2-sulfonyl chloride	C₉H₉BrClO₂S	~293.59	4-Bromophenyl	Sulfonyl chloride	High reactivity in nucleophilic substitutions; precursor to sulfones and sulfonamides
2-(4-Bromophenyl)-1,3-thiazole-5-sulfonyl chloride	C₉H₅BrClNO₂S₂	353.63	4-Bromophenyl, Thiazole	Sulfonyl chloride	Enhanced electronic effects due to thiazole; potential antimicrobial activity
1-(Methylamino)propane-2-sulfonyl fluoride hydrochloride	C₄H₁₁ClFNO₂S	191.65	Methylamino	Sulfonyl fluoride, Amine hydrochloride	Stabilized sulfonyl group; used in protease inhibition studies
N'-((1Z,2E)-1-(2-(4-Chlorophenyl)hydrazono)-1-(phenylsulfonyl)propan-2-ylidene) benzohydrazide (16a)	C₂₂H₁₈ClN₃O₃S	455.91	4-Chlorophenyl, Hydrazone	Sulfone, Hydrazide	Anticancer applications; synthesized via sulfonyl chloride intermediates

Key Findings from Research

Reactivity Differences: Sulfonyl chlorides (e.g., 1-(4-Bromophenyl)propane-2-sulfonyl chloride) are more reactive toward nucleophiles than sulfonyl fluorides (e.g., 1-(methylamino)propane-2-sulfonyl fluoride) due to the weaker C-Cl bond . The 4-bromophenyl group in the target compound enhances electrophilicity at the sulfonyl chloride site compared to non-halogenated analogs, facilitating faster substitution reactions .

Impact of Core Structure :

• Thiazole-containing sulfonyl chlorides (e.g., 2-(4-bromophenyl)-1,3-thiazole-5-sulfonyl chloride) exhibit unique electronic properties due to the aromatic heterocycle, which can improve binding affinity in biological systems .
• Hydrazone-derived sulfones (e.g., compound 16a) are synthesized from sulfonyl chlorides, demonstrating their utility in constructing complex pharmacophores .

Substituent Effects: Bromine’s heavy atom effect increases molecular weight and lipophilicity compared to fluorine-substituted analogs (e.g., 1-(4-Fluorophenyl)-2-methylpropan-2-amine hydrochloride), influencing solubility and bioavailability . Methylamino groups in sulfonyl fluorides reduce moisture sensitivity, making them preferable for long-term storage .

Biological Activity

1-(4-Bromophenyl)propane-2-sulfonyl chloride is a sulfonyl chloride compound that has garnered interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity, including antibacterial properties, enzyme inhibition, and potential applications in drug development.

Chemical Structure and Properties

The compound features a sulfonyl chloride functional group attached to a 4-bromophenyl moiety and a propane backbone. The presence of the bromine atom may enhance its electrophilic character, contributing to its reactivity with biological targets.

Biological Activity Overview

Research indicates that compounds with sulfonyl chloride functionalities are often biologically active. The following sections detail specific activities associated with 1-(4-Bromophenyl)propane-2-sulfonyl chloride and related compounds.

Antibacterial Activity

Sulfonamides, including those with similar structures to 1-(4-Bromophenyl)propane-2-sulfonyl chloride, are known for their antibacterial properties. Studies have demonstrated that sulfonamide derivatives exhibit moderate to strong activity against various bacterial strains, including Salmonella typhi and Bacillus subtilis .

Table 1: Antibacterial Activity of Sulfonamide Derivatives

Compound Name	Bacterial Strain	Activity Level
Compound A	Salmonella typhi	Moderate
Compound B	Bacillus subtilis	Strong
1-(4-Bromophenyl)propane-2-sulfonyl chloride	TBD	TBD

Enzyme Inhibition

Enzyme inhibition studies have shown that sulfonamide derivatives can act as inhibitors for various enzymes, such as acetylcholinesterase (AChE) and urease. The interaction mechanism often involves the formation of hydrogen bonds between the sulfonamide moiety and the active site of the enzyme .

Table 2: Enzyme Inhibition Potency of Related Compounds

Compound Name	Enzyme Target	Inhibition Type	IC50 (µM)
Compound C	Acetylcholinesterase	Competitive	0.5
Compound D	Urease	Non-competitive	1.2
1-(4-Bromophenyl)propane-2-sulfonyl chloride	TBD	TBD

The biological activity of 1-(4-Bromophenyl)propane-2-sulfonyl chloride is primarily attributed to its ability to interact with specific molecular targets. The bromophenyl group can engage in π-π interactions with aromatic residues in target proteins, while the sulfonamide moiety facilitates hydrogen bonding with polar residues . This dual interaction can modulate protein activity, leading to therapeutic effects.

Case Studies and Research Findings

Recent studies have focused on synthesizing new sulfonamide derivatives to explore their pharmacological potential. For instance, research has demonstrated that certain derivatives exhibit significant antibacterial activity while also acting as effective enzyme inhibitors .

In a comparative study involving various sulfonamide derivatives, compounds similar to 1-(4-Bromophenyl)propane-2-sulfonyl chloride were evaluated for their effectiveness against multiple bacterial strains and their ability to inhibit key enzymes involved in metabolic pathways .

Q & A

Q. What are the common synthetic routes for preparing 1-(4-bromophenyl)propane-2-sulfonyl chloride, and how do reaction conditions influence yield?

• Methodological Answer : The compound is typically synthesized via sulfonation followed by chlorination. A key intermediate, 3-(4-bromophenyl)propionic acid, is treated with thionyl chloride (SOCl₂) under reflux in anhydrous dichloromethane to form the sulfonyl chloride derivative. Alternative routes involve direct sulfonyl chloride introduction using ClSO₃H in controlled conditions. Critical Parameters :

• Temperature: Excess heat (>60°C) may lead to decomposition.

• Solvent choice: Polar aprotic solvents (e.g., DCM) improve solubility and reaction homogeneity.

• Stoichiometry: A 1:3 molar ratio of precursor to SOCl₂ maximizes conversion (yields ~70–85%) .

  Table 1 : Comparison of Synthetic Methods

  Method	Reagents/Conditions	Yield (%)	Purity (HPLC)	Reference
  Sulfonation-Chlorination	SOCl₂, DCM, reflux, 6h	82	≥98%
  Direct Sulfonylation	ClSO₃H, 0°C, 2h	75	95%

Q. How can researchers confirm the structural integrity of 1-(4-bromophenyl)propane-2-sulfonyl chloride post-synthesis?

• Methodological Answer : Combine spectroscopic and crystallographic techniques:

• NMR : ¹H NMR (CDCl₃) should show a singlet for the sulfonyl chloride proton (δ 3.2–3.5 ppm) and aromatic protons (δ 7.4–7.8 ppm).
• X-ray Crystallography : Use SHELX software for refinement to resolve bond angles and confirm the sulfonyl chloride group’s geometry .
• Elemental Analysis : Verify Br and S content (±0.3% theoretical).

Q. What are the primary reactivity patterns of this sulfonyl chloride in nucleophilic substitutions?

• Methodological Answer : The sulfonyl chloride group reacts with amines (e.g., anilines) to form sulfonamides. Kinetic studies show second-order dependence on amine concentration. Steric hindrance from the 4-bromophenyl group slows reactivity with bulky nucleophiles (e.g., tert-butylamine) by ~30% compared to methylamine .

Advanced Research Questions

Q. How does regioselectivity in [3+2] cycloadditions involving 1-(4-bromophenyl)propane-2-sulfonyl chloride derivatives align with Molecular Electron Density Theory (MEDT)?

• Methodological Answer : MEDT predicts that electron-deficient sulfonyl groups direct cycloadditions to the β-position of the propyl chain. Experimental data show a 95:5 regioselectivity ratio for β:α adducts, consistent with MEDT’s emphasis on local electron density gradients. Computational modeling (DFT, B3LYP/6-31G*) corroborates this trend .

Q. Why do certain derivatives of this compound exhibit instability under ambient conditions, and how can this be mitigated?

• Methodological Answer : Instability arises from the sulfonyl chloride’s susceptibility to hydrolysis. Accelerated stability testing (40°C/75% RH) shows a 15% degradation over 72h. Mitigation strategies:

• Store under inert atmosphere (N₂/Ar) at –20°C.
• Add stabilizers (e.g., 1% hydroquinone) to suppress radical-mediated decomposition .

Q. How can computational modeling optimize reaction pathways for synthesizing sulfonamide derivatives?

• Methodological Answer : Use Gaussian09 with M06-2X/cc-pVTZ to model transition states. Key findings:

• Activation energy for sulfonamide formation is 28 kcal/mol.
• Solvent effects (implicit PCM model) reduce barriers by 3–5 kcal/mol in polar solvents.
• Predict regioselectivity with >90% accuracy compared to experimental data .

Q. What experimental and theoretical contradictions exist in the compound’s regioselectivity profile?

• Methodological Answer : While MEDT predicts β-selectivity, competing steric effects in bulky substrates (e.g., 2,6-dimethylaniline) shift selectivity to α-positions (60:40 β:α). Resolve discrepancies by:

• Conducting Hammett studies to quantify electronic vs. steric contributions.
• Using hybrid QM/MM simulations to model steric hindrance .

Q. How do solvent polarity and proticity influence sulfonyl chloride reactivity in cross-coupling reactions?

• Methodological Answer : Protic solvents (e.g., MeOH) accelerate hydrolysis, reducing reaction efficiency. In Suzuki-Miyaura couplings, non-polar solvents (toluene) improve yields (85%) vs. DMF (62%). Optimize using Kamlet-Taft parameters: High π* (polarizability) and low β (H-bond acceptance) enhance stability .